Cas no 25444-82-0 (1-Adamantylthiourea)
1-Adamantylthiourea structure
Product Name:1-Adamantylthiourea
CAS No:25444-82-0
MF:C11H18N2S
MW:210.3390
MDL:MFCD01321124
CID:269638
PubChem ID:87562858
Update Time:2024-10-30
1-Adamantylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-Adamantylthiourea
- N-1-Adamantylthiourea
- (1-Adamantyl)-thioharnstoff
- 1-(1-adamantyl)-2-thiourea
- 1-adamantan-1-ylthiourea
- adamantan-1-yl-thiourea
- Adamantyl(1)-thioharnstoff
- N-(1-Adamantyl)thiourea
- NSC 184815
- 1-(Adamantan-1-yl)thiourea
- LRWQENBAFMBIJR-UHFFFAOYSA-N
- 1-((3s,5s,7s)-adamantan-1-yl)thiourea
- Thiourea, N-tricyclo[3.3.1.1~3,7~]dec-1-yl-
- 1-Adamanthylthiourea
- NSC184815
- adamantan-1-ylthiourea
- PubChem21581
- 1-(1-Adamantyl)thiourea
- CBMicro_020308
- Thiourea, adamantan-1-yl-
- Oprea1_815410
- HMS1659H04
- N-Tricyclo[3.3.1.13,7]dec-1-ylthiourea
- VU0513054-1
- BIM-0020416.P001
- 1-tricyclo[3.3.1.1~3,7~]dec-1-ylthiourea
- ALBB-013802
- adamantylthiourea
- EN300-6478230
- SY054680
- CS-0450108
- DTXSID10355311
- MFCD01321124
- CHEMBL3244465
- (adamantan-1-yl)thiourea
- SCHEMBL1605416
- N1-Adamantylthiourea
- AKOS004123300
- A1403
- AKOS005146894
- F3195-0085
- CCG-6761
- 25444-82-0
- STL480847
- NSC-184815
- AS-58796
- T70662
-
- MDL: MFCD01321124
- Inchi: 1S/C11H18N2S/c12-10(14)13-11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H3,12,13,14)
- InChI Key: LRWQENBAFMBIJR-UHFFFAOYSA-N
- SMILES: S=C(N([H])[H])N([H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]
Computed Properties
- Exact Mass: 210.11900
- Monoisotopic Mass: 210.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.3
- Topological Polar Surface Area: 70.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 196-197 ºC (1,4-dioxane )
- Boiling Point: 327°Cat760mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.624
- Solubility: Almost insoluble (0.038 g/l) (25 º C),
- PSA: 70.14000
- LogP: 2.87960
- Solubility: Not determined
1-Adamantylthiourea Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H302+H312+H332
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- HazardClass:IRRITANT
1-Adamantylthiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Adamantylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151182-1g |
1-Adamantylthiourea |
25444-82-0 | 97% | 1g |
¥701.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151182-5G |
1-Adamantylthiourea |
25444-82-0 | 97% | 5g |
¥3089.90 | 2023-09-04 | |
| TRC | A220238-50mg |
1-Adamantylthiourea |
25444-82-0 | 50mg |
$ 50.00 | 2022-05-31 | ||
| TRC | A220238-100mg |
1-Adamantylthiourea |
25444-82-0 | 100mg |
$ 65.00 | 2022-05-31 | ||
| TRC | A220238-500mg |
1-Adamantylthiourea |
25444-82-0 | 500mg |
$ 160.00 | 2022-05-31 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A869535-1g |
1-Adamantylthiourea |
25444-82-0 | 97% | 1g |
¥723.00 | 2022-09-29 | |
| Matrix Scientific | 063647-500mg |
N-1-Adamantylthiourea |
25444-82-0 | 500mg |
$119.00 | 2023-09-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BA435-1g |
1-Adamantylthiourea |
25444-82-0 | 97.0%(N) | 1g |
¥647.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D764461-5g |
1-(Adamantan-1-yl)thiourea |
25444-82-0 | 97.0% | 5g |
$175 | 2024-06-07 | |
| Ambeed | A609267-250mg |
1-(Adamantan-1-yl)thiourea |
25444-82-0 | 95+% | 250mg |
$18.0 | 2025-02-21 |
1-Adamantylthiourea Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
25444-82-0 (1-Adamantylthiourea) Related Products
- 62552-25-4(Thiourea, N-(1,1-dimethylpropyl)-N'-nonyl-)
- 62552-16-3(Thiourea, N-octyl-N'-(1,1,3,3-tetramethylbutyl)-)
- 62552-13-0(Thiourea, N-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)
- 62549-35-3(Thiourea, N-sec-octyl-N'-(1,1,3,3-tetramethylbutyl)-)
- 81411-17-8(2H-1,3-Diazepine-2-thione,hexahydro-4,4,7,7-tetramethyl-)
- 62549-31-9(Thiourea, N-sec-heptyl-N'-(1,1,3,3-tetramethylbutyl)-)
- 6959-72-4(Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-)
- 87170-67-0(Thiourea,N-(1,1,3,3-tetramethylbutyl)-N'-tricyclo[3.3.1.13,7]dec-2-yl-)
- 62552-19-6(Thiourea, N-hexyl-N'-(1,1,3,3-tetramethylbutyl)-)
- 90228-54-9(N-(1,1,3,3-TETRAMETHYLBUTYL)THIOUREA)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk